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Compound of Interest

Compound Name: Calcitriol-d6

Cat. No.: B10786158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential storage and handling

recommendations for Calcitriol-d6, a deuterated internal standard crucial for the accurate

quantification of Calcitriol. Adherence to these guidelines is paramount to ensure the

compound's integrity, stability, and the safety of laboratory personnel.

Storage and Stability
Proper storage is critical for maintaining the chemical and isotopic purity of Calcitriol-d6. The

following table summarizes the recommended storage conditions and stability data from

various suppliers.
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Parameter Recommendation Source

Storage Temperature

(Solid/Powder)
-86°C LGC Standards[1]

-20°C
MedchemExpress, Sigma-

Aldrich[2][3]

4°C Cayman Chemical[4]

Stability (Solid/Powder) ≥ 4 years at 4°C Cayman Chemical[4]

3 years at -20°C MedchemExpress[2]

2 years at 4°C MedchemExpress[2]

Storage of Solutions
Solutions are unstable and

should be freshly prepared.
MedchemExpress[2]

Sensitivity
Air, light, and moisture

sensitive.
Sigma-Aldrich[3]

Shipping and Receiving
Calcitriol-d6 is typically shipped at room temperature for domestic transit but may be shipped

on dry ice for international or long-distance transport.[1][4] Upon receipt, the compound should

be promptly transferred to the appropriate storage conditions as outlined in the table above.

Safe Handling Procedures
Calcitriol-d6 is classified as a highly toxic substance and requires stringent safety precautions

during handling.

Hazard Identification:

Acute Toxicity: Fatal if swallowed, in contact with skin, or if inhaled.[3][5]

Specific Target Organ Toxicity (Repeated Exposure): Causes damage to organs through

prolonged or repeated exposure.[3][5]

Personal Protective Equipment (PPE):
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Respiratory Protection: A certified respirator is necessary when handling the powder form to

prevent inhalation.[3]

Hand Protection: Chemical-resistant gloves must be worn.[3]

Eye Protection: Safety glasses or goggles are required.

Skin and Body Protection: A lab coat or protective suit is mandatory to prevent skin contact.

[3]

Engineering Controls:

All handling of solid Calcitriol-d6 and preparation of its solutions should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[3]

Preparation of Solutions
Given the instability of Calcitriol-d6 in solution, it is imperative to prepare solutions freshly for

each experiment.[2]

Recommended Solvents:

Dimethyl sulfoxide (DMSO)[2][4]

Chloroform[4]

Experimental Protocol: Preparation of a Stock Solution

Acclimatization: Allow the vial of solid Calcitriol-d6 to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Calcitriol-d6
powder using an analytical balance.

Dissolution: Add the appropriate volume of the chosen solvent (e.g., DMSO) to the powder.

Mixing: Gently vortex or sonicate the solution to ensure complete dissolution.
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Usage: Use the freshly prepared solution immediately for your experimental procedures.

Logical Workflow for Storage and Handling
The following diagram illustrates the recommended workflow for the safe storage and handling

of Calcitriol-d6.
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Caption: Workflow for the safe storage and handling of Calcitriol-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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